Cas no 2499715-43-2 (1-Cyclopropene-1-butanoic acid, 3-oxo-, 2,3,4,5,6-pentafluorophenyl ester)

• Product Name: 1-Cyclopropene-1-butanoic acid, 3-oxo-, 2,3,4,5,6-pentafluorophenyl ester
• CAS No: 2499715-43-2
• MF: C₁₃H₇F₅O₃
• MW: 306.184901475906
• CID: 5571112
• PubChem ID: 165665395
• Update Time: 2026-03-11

1-Cyclopropene-1-butanoic acid, 3-oxo-, 2,3,4,5,6-pentafluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentafluorophenyl 3-oxo-1-cyclopropene-1-butanoate
• CPO-PFP
• 2,3,4,5,6-pentafluorophenyl 4-(3-oxocycloprop-1-en-1-yl)butanoate
• MFCD34705235
• EN300-37435118
• 2499715-43-2
• Z6485750104
• 2,3,4,5,6-pentafluorophenyl4-(3-oxocycloprop-1-en-1-yl)butanoate
• G85997
• 1-Cyclopropene-1-butanoic acid, 3-oxo-, 2,3,4,5,6-pentafluorophenyl ester

• Inchi： 1S/C13H7F5O3/c14-8-9(15)11(17)13(12(18)10(8)16)21-7(20)3-1-2-5-4-6(5)19/h4H,1-3H2
• InChI Key： VAQSYBDPDFWNNI-UHFFFAOYSA-N
• SMILES： C1(F)=C(F)C(F)=C(OC(=O)CCCC2C(=O)C=2)C(F)=C1F

Computed Properties

• Exact Mass: 306.03153489g/mol
• Monoisotopic Mass: 306.03153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Additional information on 1-Cyclopropene-1-butanoic acid, 3-oxo-, 2,3,4,5,6-pentafluorophenyl ester

Recent Advances in the Study of 1-Cyclopropene-1-butanoic acid, 3-oxo-, 2,3,4,5,6-pentafluorophenyl ester (CAS: 2499715-43-2)

The compound 1-Cyclopropene-1-butanoic acid, 3-oxo-, 2,3,4,5,6-pentafluorophenyl ester (CAS: 2499715-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropene and pentafluorophenyl ester functionalities, has shown promising potential in various applications, including drug discovery, chemical biology probes, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility as a versatile building block in medicinal chemistry.

A key area of research has been the synthesis and optimization of this compound. Recent publications highlight novel synthetic routes that improve yield and purity, addressing previous challenges in its preparation. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield, one-pot synthesis method that leverages palladium-catalyzed cross-coupling reactions, significantly reducing the number of steps required. This advancement not only enhances the accessibility of the compound but also opens new avenues for its large-scale production.

In addition to synthetic improvements, the reactivity of 1-Cyclopropene-1-butanoic acid, 3-oxo-, 2,3,4,5,6-pentafluorophenyl ester has been a focal point. Researchers have explored its use as a reactive handle in bioconjugation and click chemistry. The pentafluorophenyl ester moiety, in particular, has been utilized for selective protein labeling, as reported in a recent ACS Chemical Biology paper (2024). The study demonstrated that this compound exhibits high selectivity towards cysteine residues, making it a valuable tool for site-specific protein modifications in therapeutic development.

Biological evaluations of this compound have also revealed its potential as a modulator of enzymatic activity. A preprint from BioRxiv (2024) described its inhibitory effects on certain kinases involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory agents. The study employed molecular docking and kinetic assays to elucidate the binding interactions, providing a foundation for further structure-activity relationship (SAR) studies.

Furthermore, the compound's application in material science has been explored. A recent publication in Advanced Materials (2023) highlighted its use as a cross-linking agent in polymer chemistry, where its cyclopropene ring undergoes ring-opening polymerization under mild conditions. This property has been leveraged to create biodegradable polymers with tunable mechanical properties, relevant for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In conclusion, 1-Cyclopropene-1-butanoic acid, 3-oxo-, 2,3,4,5,6-pentafluorophenyl ester (CAS: 2499715-43-2) represents a multifaceted compound with broad applicability in chemical biology and pharmaceutical research. Recent advancements in its synthesis, reactivity, and biological activities underscore its potential as a valuable tool and therapeutic candidate. Future research directions may include further optimization of its synthetic routes, expansion of its bioconjugation applications, and exploration of its therapeutic efficacy in disease models.